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Compound of Interest

Compound Name: 1,2-Diiodopropane

Cat. No.: B3344142

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for 1,2-Diiodopropane was located. The
following safety recommendations are based on the known hazards of its isomers, such as 1,3-
diiodopropane, 1-iodopropane, and 2-iodopropane. It is reasonable to assume that 1,2-
diiodopropane exhibits similar hazardous properties. Always handle with caution and in
accordance with your institution's safety protocols.

Hazard Summary

Based on data for its isomers, 1,2-diiodopropane is expected to be a hazardous chemical that
can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5]
Ingestion and inhalation should be avoided.

Physical & Chemical Properties

A summary of the known physical and chemical properties of 1,2-diiodopropane and its
isomers is provided below.
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1,2- 1,3-
Property . . 1-lodopropane 2-lodopropane
Diiodopropane Diiodopropane
CAS Number 598-29-8[6][7] 627-31-6 107-08-4 75-30-9
Molecular
C3H612[6][7] C3H612 C3H7I C3H7I
Formula
Molecular Weight  295.89 g/mol [6] 295.89 g/mol 169.99 g/mol 169.99 g/mol
Colorless to light  Light yellow Light yellow
Appearance - o o o
orange liquid[4] liquid liquid[8]
- , 500.20 K (227.05
Boiling Point - 101 -102 °CJ[2] -
o)l
_ _ 253.00 K (-20.15
Melting Point . - -90 °C -90 °C[8]
Ol
Flash Point - - - 42 °CJ8]
Density - - - 1.700 g/cm3[8]
Log10 of Water ]
. o Insoluble in
Solubility solubility in mol/I: - -
water

-3.09[9]

Operational Plan: Handling 1,2-Diiodopropane

This step-by-step guide outlines the necessary precautions for safely handling 1,2-
diiodopropane in a laboratory setting.

Engineering Controls

e Ventilation: Always handle 1,2-diiodopropane in a well-ventilated area. A chemical fume
hood is required.[1][5]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[1][5]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://wap.guidechem.com/encyclopedia/1-2-diiodopropane-dic387881.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C3H6I2/c1-3(5)2-4/h3H%2C2H2%2C1H3
https://wap.guidechem.com/encyclopedia/1-2-diiodopropane-dic387881.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C3H6I2/c1-3(5)2-4/h3H%2C2H2%2C1H3
https://wap.guidechem.com/encyclopedia/1-2-diiodopropane-dic387881.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Diiodopropane
https://www.fishersci.com/store/msds?partNumber=AC164965000&productDescription=2-IODOPROPANE+ISOPROPYL+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemeo.com/cid/125-343-2/1-2-Diiodopropane
https://www.sigmaaldrich.com/JP/en/sds/aldrich/171883?userType=undefined
https://www.chemeo.com/cid/125-343-2/1-2-Diiodopropane
https://www.fishersci.com/store/msds?partNumber=AC164965000&productDescription=2-IODOPROPANE+ISOPROPYL+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164965000&productDescription=2-IODOPROPANE+ISOPROPYL+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164965000&productDescription=2-IODOPROPANE+ISOPROPYL+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemeo.com/cid/125-343-2/1-2-Diiodopropane
https://www.benchchem.com/product/b3344142?utm_src=pdf-body
https://www.benchchem.com/product/b3344142?utm_src=pdf-body
https://www.benchchem.com/product/b3344142?utm_src=pdf-body
https://www.benchchem.com/product/b3344142?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC218601000&countryCode=US&language=en
https://nmu-mi.newlook.safecollegessds.com/document/repo/05546ead-cfd8-4118-b287-aefb621b1b81
https://www.fishersci.com/store/msds?partNumber=AC218601000&countryCode=US&language=en
https://nmu-mi.newlook.safecollegessds.com/document/repo/05546ead-cfd8-4118-b287-aefb621b1b81
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

The following PPE is mandatory when handling 1,2-diiodopropane:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1]

o Skin Protection:
o Gloves: Wear appropriate chemical-resistant gloves.

o Protective Clothing: A lab coat or chemical-resistant apron is required. For larger
guantities, consider flame-retardant antistatic protective clothing.[2]

o Respiratory Protection: If there is a risk of inhalation, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[5]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[1][8]

Do not breathe mist, vapors, or spray.[1]

Keep away from heat, sparks, open flames, and hot surfaces.[8]

Use spark-proof tools and explosion-proof equipment.[8]

Wash hands thoroughly after handling.[2]

Disposal Plan: 1,2-Diiodopropane and Contaminated
Materials

Proper disposal of 1,2-diiodopropane and any contaminated materials is crucial to ensure
environmental safety and regulatory compliance.

Immediate Spill Response
» Small Spills:
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o Ensure adequate ventilation.
o Wear the appropriate PPE as outlined above.

o Absorb the spill with an inert, non-combustible absorbent material such as sand, silica gel,
or a universal binder.[1]

o Collect the absorbed material and place it into a suitable, sealed, and properly labeled
container for disposal.[1]

e Large Spills:
o Evacuate the area.

o Contact your institution's Environmental Health and Safety (EHS) department immediately.

Waste Collection and Storage

o Collect all waste containing 1,2-diiodopropane, including contaminated absorbent materials
and disposable PPE, in a tightly sealed and clearly labeled hazardous waste container.

o Store the waste container in a designated hazardous waste accumulation area, away from
incompatible materials such as strong oxidizing agents and strong bases.[1]

Final Disposal

e Do not dispose of 1,2-diiodopropane down the drain.[1]

o Arrange for the disposal of the hazardous waste through your institution's EHS office or a
licensed professional waste disposal service.[10]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for handling and disposing of 1,2-
diiodopropane.
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Workflow for Handling and Disposal of 1,2-Diiodopropane

Preparation

( Assess Hazards & Review SDS (of isomers) j

Y

Ensure Engineering Controls
(Fume Hood, Eyewash, Shower)

Y

[ Don Appropriate PPE )

Handling
Y

[ Handle in Fume Hood

Y

( Avoid Contact & Inhalation }

If Spill Occurs

Spill Response
Y

[ Absorb with Inert Material )

Disposal
Y  J
[ Collect and Containerize ) [ Segregate Waste )
\J Y
(Collect in Labeled, Sealed Containerj
Y
( Store in Designated Area )
Y
[ Arrange for Professional Disposal ]

Click to download full resolution via product page

Caption: Workflow for Handling and Disposal of 1,2-Diiodopropane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1,2-Diiodopropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3344142#personal-protective-equipment-for-
handling-1-2-diiodopropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b3344142?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

